[1-(4-Nitrophenyl)-2-oxo-2-phenylethyl] acetate

• IUPAC Name: [1-(4-nitrophenyl)-2-oxo-2-phenylethyl] acetate
• InChI: InChI=1S/C16H13NO5/c1-11(18)22-16(15(19)12-5-3-2-4-6-12)13-7-9-14(10-8-13)17(20)21/h2-10,16H,1H3
• InChI Key: LSVKWLBIKOYJJX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C1=CC=C(C=C1)[N+](=O)[O-])C(=O)C2=CC=CC=C2
• Molecular Formula: C16H13NO5
• Molecular Weight: 299.28 g/mol

Description

[1-(4-Nitrophenyl)-2-oxo-2-phenylethyl] acetate is a chemical compound that is widely used in scientific research. It is a derivative of phenylacetate and has various applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of [1-(4-Nitrophenyl)-2-oxo-2-phenylethyl] acetate involves the hydrolysis of the ester bond by esterases. This reaction results in the formation of 4-nitrophenol and phenylacetic acid. The rate of hydrolysis can be used to determine the activity of esterases in different samples.
Biochemical and Physiological Effects:
This compound has no known direct biochemical or physiological effects. However, its hydrolysis product, 4-nitrophenol, has been shown to have toxic effects on various organisms. Therefore, precautions should be taken when handling this compound in the laboratory.

Advantages and Limitations for Lab Experiments

One of the main advantages of [1-(4-Nitrophenyl)-2-oxo-2-phenylethyl] acetate is its high specificity for esterases. This makes it a useful tool for studying the activity of these enzymes in different samples. However, the compound has limited application in vivo due to its potential toxicity.

Future Directions

There are several future directions for the use of [1-(4-Nitrophenyl)-2-oxo-2-phenylethyl] acetate in scientific research. One area of interest is the development of more potent and selective inhibitors for esterases. Another area of research is the use of this compound as a model substrate for drug metabolism studies in different species. Additionally, the potential toxic effects of 4-nitrophenol should be further investigated to ensure the safe use of this compound in the laboratory.

Synthesis Methods

The synthesis of [1-(4-Nitrophenyl)-2-oxo-2-phenylethyl] acetate involves the reaction of 4-nitrobenzyl bromide with phenylacetic acid under basic conditions. The resulting product is then acetylated to obtain the final compound. This synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

[1-(4-Nitrophenyl)-2-oxo-2-phenylethyl] acetate is commonly used as a substrate for esterase activity assays. It is also used in the development of inhibitors for various enzymes such as acetylcholinesterase and butyrylcholinesterase. The compound has also been used to study the activity of carboxylesterases in different tissues and species. In addition, this compound has been used as a model substrate for drug metabolism studies.